Cas no 697-81-4 (5-Bromo-2,4-difluoro-6-methylpyrimidine)

5-Bromo-2,4-difluoro-6-methylpyrimidine is a halogenated pyrimidine derivative characterized by its bromo and fluoro substituents, which enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The presence of fluorine atoms increases the compound's electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its methyl group at the 6-position further modulates steric and electronic effects, facilitating selective functionalization. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry applications. Its stability under standard storage conditions and compatibility with diverse reaction conditions underscore its utility in synthetic organic chemistry.

5-Bromo-2,4-difluoro-6-methylpyrimidine structure

697-81-4 structure

Product Name:5-Bromo-2,4-difluoro-6-methylpyrimidine

CAS No:697-81-4

MF:C₅H₃BrF₂N₂

MW:208.991526842117

CID:1093604

PubChem ID:18981186

Update Time:2025-05-26

5-Bromo-2,4-difluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2,4-difluoro-6-methylpyrimidine
- SCHEMBL9009824
- 697-81-4
- SB59771
- Inchi： 1S/C5H3BrF2N2/c1-2-3(6)4(7)10-5(8)9-2/h1H3
- InChI Key： ZBTCTILYGQNVOJ-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(N=C1C)F)F

Computed Properties

Exact Mass: 207.94477g/mol
Monoisotopic Mass: 207.94477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 25.8Å²

5-Bromo-2,4-difluoro-6-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164934-1g	5-bromo-2,4-difluoro-6-methylpyrimidine	697-81-4	95%	1g	$635	2021-08-05
Chemenu	CM164934-1g	5-bromo-2,4-difluoro-6-methylpyrimidine	697-81-4	95%	1g	$584	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740981-1g	5-Bromo-2,4-difluoro-6-methylpyrimidine	697-81-4	98%	1g	￥4832.00	2024-05-03
Crysdot LLC	CD11070473-1g	5-Bromo-2,4-difluoro-6-methylpyrimidine	697-81-4	95+%	1g	$672	2024-07-18

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Additional information on 5-Bromo-2,4-difluoro-6-methylpyrimidine

Comprehensive Analysis of 5-Bromo-2,4-difluoro-6-methylpyrimidine (CAS No. 697-81-4): Properties, Applications, and Industry Trends

5-Bromo-2,4-difluoro-6-methylpyrimidine (CAS No. 697-81-4) is a halogenated pyrimidine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyrimidines, which are widely recognized for their bioactivity and versatility in synthetic chemistry. The presence of bromine and fluorine atoms in its structure enhances its reactivity, making it a valuable intermediate for designing novel molecules.

In recent years, the demand for halogenated heterocycles like 5-Bromo-2,4-difluoro-6-methylpyrimidine has surged due to their role in developing small-molecule drugs and crop protection agents. Researchers frequently search for "fluoropyrimidine synthesis" or "brominated pyrimidine applications," reflecting the compound's relevance in modern organic chemistry. Its unique structural features enable selective functionalization, a topic often explored in "cross-coupling reactions" and "nucleophilic substitution" studies.

The physicochemical properties of CAS No. 697-81-4 include a molecular weight of 223.01 g/mol and a melting point range of 45-50°C. Its solubility in organic solvents like dichloromethane and tetrahydrofuran makes it suitable for various reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for purity verification, addressing frequent user queries about "how to characterize fluorinated pyrimidines."

From an industrial perspective, 5-Bromo-2,4-difluoro-6-methylpyrimidine serves as a precursor for kinase inhibitors and antiviral compounds, aligning with trending searches for "COVID-19 drug intermediates" and "cancer therapeutics." The compound's methyl group at the 6-position offers steric control in metal-catalyzed reactions, a feature highlighted in recent publications on "C-H activation" methodologies.

Environmental and regulatory considerations for 697-81-4 follow standard halogenated compound guidelines. Users often inquire about "green chemistry approaches for pyrimidine derivatives," prompting innovations in solvent-free reactions and catalytic systems. The compound's stability under inert atmospheres makes it compatible with modern flow chemistry techniques, another hot topic in process optimization.

Future research directions for 5-Bromo-2,4-difluoro-6-methylpyrimidine may explore its potential in material science, particularly in organic electronics and metal-organic frameworks (MOFs). These applications respond to growing interest in "functional materials design" and "molecular engineering." With proper handling protocols, this compound exemplifies how multifunctional pyrimidines can address diverse scientific challenges while meeting safety standards.